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Compound of Interest

Compound Name: 2-Methoxyhexane

Cat. No.: B15478497 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the essential physicochemical properties

of 2-methoxyhexane, focusing on its boiling and melting points. While specific experimentally

determined values for 2-methoxyhexane are not readily available in public literature, this

document outlines the standardized experimental protocols for their determination, ensuring a

comprehensive framework for laboratory investigation.

Physicochemical Data for 2-Methoxyhexane
The determination of a compound's boiling and melting points is fundamental to its

characterization, offering insights into its purity and physical state under varying temperatures.

The following table summarizes the key physical properties of 2-methoxyhexane relevant to

this guide.
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Property Value Method of Determination

Boiling Point Data not available
Capillary Method or Simple

Distillation

Melting Point Data not available
Capillary Method (Thiele Tube

or Digital Apparatus)

Molecular Formula C₇H₁₆O -

Molecular Weight 116.20 g/mol [1] -

CAS Number 25246-71-3[1][2] -

Experimental Protocols
Precise and reproducible experimental methods are critical for the accurate determination of a

substance's physical properties.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[3] This property is a crucial indicator of a substance's volatility and purity.

Method 1: The Capillary Method

This micro-method is suitable for small sample volumes.

Apparatus: Thiele tube or a melting point apparatus, thermometer, capillary tube (sealed at

one end), small test tube, and a heating medium (e.g., mineral oil).

Procedure:

A small amount of 2-methoxyhexane is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed within the test tube containing

the sample.

The test tube is attached to a thermometer and immersed in a heating bath, such as a

Thiele tube, ensuring the sample is level with the thermometer bulb.
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The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube

will be expelled, seen as a stream of bubbles.[4]

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid begins to enter the capillary tube.[4]

This occurs when the vapor pressure of the sample equals the atmospheric pressure.

Method 2: Simple Distillation

For larger sample quantities, simple distillation provides an accurate measure of the boiling

point.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, and a heating mantle.

Procedure:

A sample of 2-methoxyhexane (at least 5 mL) is placed in the distillation flask.[3]

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation flask to accurately measure the temperature of the vapor.

The sample is heated, and as it boils, the vapor rises, surrounds the thermometer bulb,

and then enters the condenser.

The temperature is recorded when it stabilizes during the distillation process. This

constant temperature is the boiling point of the substance.[5]

The melting point is the temperature at which a solid transitions to a liquid. For pure crystalline

solids, this transition occurs over a narrow range. A broad melting point range often indicates

the presence of impurities.[6]

Method: Capillary Melting Point Determination
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Apparatus: Melting point apparatus (e.g., Mel-Temp or DigiMelt) or a Thiele tube setup,

thermometer, and capillary tubes.[6]

Procedure:

A small amount of finely powdered, dry sample of solidified 2-methoxyhexane is packed

into a capillary tube to a height of 2-3 mm.[7]

The capillary tube is placed in the heating block of the melting point apparatus.[8]

If the approximate melting point is unknown, a rapid heating rate (10-20°C per minute) can

be used to get a preliminary value.[6]

A fresh sample is then heated slowly, at a rate of about 2°C per minute, starting from a

temperature approximately 20°C below the estimated melting point.[6][7]

The melting range is recorded from the temperature at which the first drop of liquid

appears to the temperature at which the entire sample becomes a clear liquid.[7]

Mandatory Visualizations
The following diagrams illustrate the logical workflows for the experimental determination of the

boiling and melting points of a chemical compound such as 2-methoxyhexane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://jan.ucc.nau.edu/~jkn/235Manual
https://www.benchchem.com/product/b15478497?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.westlab.com/blog/measuring-melting-point
https://jan.ucc.nau.edu/~jkn/235Manual
https://jan.ucc.nau.edu/~jkn/235Manual
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.benchchem.com/product/b15478497?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15478497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Liquid Sample
(2-methoxyhexane)

Select Method

Capillary Method

 Small
Sample 

Simple Distillation

 Large
Sample 

Assemble Capillary
and Thiele Tube/Apparatus

Assemble
Distillation Apparatus

Heat Sample Gently Heat Sample to Boiling

Observe Bubble Stream Observe Stable
Vapor Temperature

Cool and Record Temp
at Liquid Entry Record Stable Temperature

End

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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